Cas no 30614-73-4 (3,4-Furandimethanol,3,4-diacetate)

• Product Name: 3,4-Furandimethanol,3,4-diacetate
• CAS No: 30614-73-4
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 315715
• PubChem ID: 100613
• Update Time: 2025-04-19

3,4-Furandimethanol,3,4-diacetate Chemical and Physical Properties

Names and Identifiers

• 3,4-Furandimethanol,3,4-diacetate
• 3,4-Bis(acetoxymethyl)furan
• 3,4-furan-3,4-diyldimethyl diacetate
• NSC 330747
• SCHEMBL7567019
• DTXSID20184679
• NSC330747
• (4-[(Acetyloxy)methyl]-3-furyl)methyl acetate #
• Furan-3,4-diylbis(methylene) diacetate
• 4AX7FRD2GJ
• [4-(acetyloxymethyl)furan-3-yl]methyl acetate
• 3, diacetate
• 30614-73-4
• acetic acid [4-(acetoxy-methyl)-furan-3-yl]-methyl ester
• AKOS015906731
• EINECS 250-261-1
• 3,4-Furandimethanol, diacetate
• 3,4-Furandimethanol, 3,4-diacetate
• NSC-330747
• BNXMUMXYSWMXEC-UHFFFAOYSA-N
• NS00028945

• Inchi： 1S/C10H12O5/c1-7(11)14-5-9-3-13-4-10(9)6-15-8(2)12/h3-4H,5-6H2,1-2H3
• InChI Key： BNXMUMXYSWMXEC-UHFFFAOYSA-N
• SMILES： O1C=C(COC(C)=O)C(=C1)COC(C)=O

Computed Properties

• Exact Mass: 212.06846
• Monoisotopic Mass: 212.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• Density: 1.193
• Boiling Point: 254.3°Cat760mmHg
• Flash Point: 107.6°C
• Refractive Index: 1.479
• PSA: 65.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives